Cas no 16469-16-2 (Praseodymium hydroxide(Pr(OH)3))

• Product Name: Praseodymium hydroxide(Pr(OH)3)
• CAS No: 16469-16-2
• MF: H₃O₃Pr
• MW: 191.929674386978
• CID: 153907
• PubChem ID: 85432
• Update Time: 2025-04-19

Praseodymium hydroxide(Pr(OH)3) Chemical and Physical Properties

Names and Identifiers

• praseodymium trihydroxide
• Praseodymium hydroxide
• Einecs 240-513-9
• Praseodymium(III) hydroxide
• Praseodymium(III)trihydoxide
• Praseodymium hydroxide (pr(OH)3)
• DTXSID20936978
• Q18212358
• NS00085451
• ZLGIGTLMMBTXIY-UHFFFAOYSA-K
• praseodymium(3+);trihydroxide
• 16469-16-2
• DTXCID501365567
• Praseodymium hydroxide(Pr(OH)3)

• Inchi： 1S/3H2O.Pr/h3*1H2;/q;;;+3/p-3
• InChI Key： ZLGIGTLMMBTXIY-UHFFFAOYSA-K
• SMILES： [Pr+3].[OH-].[OH-].[OH-]

Computed Properties

• Exact Mass: 191.91619
• Monoisotopic Mass: 191.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: Gel \ light green solid, hexagonal structure, a = 6.48a (1a=0.1nm, the same below), C = 3.77a
• Density: g/cm3
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• PSA: 90